1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-6-oxo-N-(3-pyrazol-1-ylpropyl)piperidine-3-carboxamide
• InChI: InChI=1S/C19H23FN4O2/c20-17-6-2-1-5-15(17)13-23-14-16(7-8-18(23)25)19(26)21-9-3-11-24-12-4-10-22-24/h1-2,4-6,10,12,16H,3,7-9,11,13-14H2,(H,21,26)
• InChI Key: TUVDNUYLNVUJLR-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)NCCCN2C=CC=N2)CC3=CC=CC=C3F
• Molecular Formula: C19H23FN4O2
• Molecular Weight: 358.4 g/mol

Description

1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a piperidinecarboxamide derivative that is known to exhibit promising pharmacological properties, which makes it a potential candidate for the development of novel therapeutic agents.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide is not yet fully understood. However, it is believed that this compound exerts its pharmacological effects by inhibiting the activity of certain enzymes or proteins involved in the regulation of various cellular processes. Further research is needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects:
Scientific research has shown that 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide exhibits potent antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. In addition, this compound has also been shown to possess anti-inflammatory and analgesic properties by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide in lab experiments is its potent antitumor activity against various cancer cell lines. This makes it a potential candidate for the development of novel anticancer drugs. However, one of the major limitations of using this compound in lab experiments is its relatively low solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions that can be explored in the field of medicinal chemistry using 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide. Some of these directions include:
1. The development of novel anticancer drugs based on the structure of this compound.
2. The exploration of the exact mechanism of action of this compound.
3. The development of novel anti-inflammatory and analgesic drugs based on the structure of this compound.
4. The optimization of the synthesis method of this compound to improve its yield and purity.
5. The exploration of the pharmacokinetics and bioavailability of this compound to improve its efficacy as a therapeutic agent.
Conclusion:
In conclusion, 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound exhibits potent antitumor activity against various cancer cell lines and possesses anti-inflammatory and analgesic properties. Further research is needed to elucidate the exact mechanism of action of this compound and to explore its potential applications in the development of novel therapeutic agents.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide involves a series of chemical reactions. The synthesis route involves the use of various reagents and solvents, including piperidine, N,N-dimethylformamide, and acetic anhydride. The detailed synthesis method is beyond the scope of this paper.

Scientific Research Applications

1-(2-fluorobenzyl)-6-oxo-N-[3-(1H-pyrazol-1-yl)propyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in the field of medicinal chemistry. Scientific research has shown that this compound exhibits potent antitumor activity against various cancer cell lines. In addition, this compound has also been shown to possess anti-inflammatory and analgesic properties, which makes it a potential candidate for the development of novel anti-inflammatory and analgesic drugs.